Cas no 10465-18-6 (Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI))

Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI) structure
10465-18-6 structure
Product Name:Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI)
CAS No:10465-18-6
MF:C10H16Cl2N4S2
MW:327.296836853027
CID:144824
PubChem ID:82644
Update Time:2025-04-19

Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI)
    • S-Xylylidenedithiouronium chloride
    • 10465-18-6
    • (1,4-Phenylene)bis(methylene) dicarbamimidothioate--hydrogen chloride (1/2)
    • NSC 141417
    • Pseudourea, 2,2'-(p-phenylenedimethylene)bis(2-thio-, dihydrochloride
    • DTXSID60909101
    • 2,2'-(p-Phenylenedimethylene)bis(2-thiopseudourea) dihydrochloride
    • USAF PD-9
    • NSC 176724
    • Inchi: 1S/C10H14N4S2.2ClH/c11-9(12)15-5-7-1-2-8(4-3-7)6-16-10(13)14;;/h1-4H,5-6H2,(H3,11,12)(H3,13,14);2*1H
    • InChI Key: DEUPPCUPAPJYGM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S(C(=N)N)CC1C=CC(CSC(=N)N)=CC=1

Computed Properties

  • Exact Mass: 326.01968
  • Monoisotopic Mass: 326.0193443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • PSA: 99.74
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